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Compound of Interest

Compound Name:
(S)-5-aminopiperidin-2-one

hydrochloride

Cat. No.: B591980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-5-aminopiperidin-2-one hydrochloride is a chiral heterocyclic compound of interest in

medicinal chemistry and drug discovery. As a derivative of piperidinone, a common scaffold in

pharmacologically active molecules, understanding its fundamental physicochemical properties

is crucial for its potential development as a therapeutic agent. These properties govern its

absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation

characteristics. This technical guide provides a summary of the available physicochemical data

for (S)-5-aminopiperidin-2-one hydrochloride and outlines standard experimental protocols

for their determination.

Chemical Identity and Properties
A summary of the known identifying and physicochemical information for (S)-5-
aminopiperidin-2-one hydrochloride is presented in Table 1. It is important to note that while

basic identifiers are readily available, specific experimental values for several key

physicochemical parameters are not widely reported in publicly accessible literature. The data

presented are compiled from various chemical supplier databases.

Table 1: Physicochemical Properties of (S)-5-Aminopiperidin-2-one Hydrochloride
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Property Value Source

Chemical Structure -

Molecular Formula C₅H₁₁ClN₂O [1][2][3]

Molecular Weight 150.61 g/mol [1][2][3]

CAS Number 672883-95-3 [2]

Appearance Solid [1]

Melting Point Not reported -

Aqueous Solubility Not reported -

pKa Not reported -

Experimental Protocols
Due to the lack of specific reported experimental data for several key properties of (S)-5-
aminopiperidin-2-one hydrochloride, this section provides detailed, generalized

methodologies for their determination. These protocols are standard in the field and can be

readily adapted by researchers.

Melting Point Determination
The melting point of a solid crystalline substance is a key indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: A small amount of finely powdered (S)-5-aminopiperidin-2-one
hydrochloride is packed into a thin-walled capillary tube, sealed at one end, to a height of

2-3 mm.
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Apparatus: A calibrated melting point apparatus is used. The apparatus consists of a heated

block or oil bath to ensure uniform heating and a thermometer or an electronic temperature

sensor.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure

thermal equilibrium between the sample, the heating medium, and the thermometer.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the last solid particle melts (completion of melting) are recorded.

This range is reported as the melting point.

Purity Indication: A sharp melting point (a narrow range of 1-2 °C) is indicative of a pure

compound. Impurities tend to lower and broaden the melting range.

Aqueous Solubility Determination
Aqueous solubility is a critical parameter influencing the bioavailability of a drug candidate.

Methodology: Shake-Flask Method

Preparation of Saturated Solution: An excess amount of (S)-5-aminopiperidin-2-one
hydrochloride is added to a known volume of purified water or a relevant buffer solution

(e.g., phosphate-buffered saline, pH 7.4) in a sealed container.

Equilibration: The container is agitated in a constant temperature water bath (e.g., 25 °C or

37 °C) for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, the undissolved solid is separated from the solution by

centrifugation and/or filtration through a fine-pored, non-adsorptive filter.

Quantification: The concentration of the dissolved compound in the clear supernatant or

filtrate is determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry

(LC-MS).
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Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL or µg/mL)

or molarity (mol/L).

pKa Determination
The pKa value(s) of an ionizable compound like (S)-5-aminopiperidin-2-one hydrochloride
(which has a primary amine and an amide) dictates its charge state at different pH values,

which in turn affects its solubility, permeability, and receptor binding.

Methodology: Potentiometric Titration

Sample Preparation: A precisely weighed amount of (S)-5-aminopiperidin-2-one
hydrochloride is dissolved in a known volume of purified water or a suitable co-solvent if

aqueous solubility is low. The ionic strength of the solution is typically kept constant by

adding a background electrolyte (e.g., KCl).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M

NaOH) for an acidic compound or a strong acid (e.g., 0.1 M HCl) for a basic compound. In

this case, titration with a strong base would be appropriate to determine the pKa of the

protonated amine.

Data Collection: The pH of the solution is measured using a calibrated pH electrode after

each incremental addition of the titrant. The volume of titrant added and the corresponding

pH are recorded.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa value corresponds to the pH at the half-equivalence point, which is the point

where half of the ionizable group has been neutralized. This can be determined from the

inflection point of the first derivative of the titration curve.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the physicochemical characterization of

a new chemical entity like (S)-5-aminopiperidin-2-one hydrochloride.
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Caption: General workflow for the synthesis and physicochemical characterization of a

chemical compound.
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Biological Activity Context
While specific biological activity data for (S)-5-aminopiperidin-2-one hydrochloride is not

readily available in the searched literature, the broader class of aminopiperidine derivatives has

been investigated for various therapeutic applications. For instance, derivatives of

aminopiperidine have shown potential as antibacterial and antifungal agents. The development

of novel aminopiperidine derivatives has been explored for their activity against Gram-positive

bacteria, including resistant strains. These activities are often attributed to the specific

structural features of the piperidine ring and its substituents, which can allow for interactions

with biological targets. Further research would be required to determine the specific biological

activity profile of (S)-5-aminopiperidin-2-one hydrochloride.

Conclusion
This technical guide provides the foundational physicochemical information for (S)-5-
aminopiperidin-2-one hydrochloride based on available data. It is evident that while the

chemical identity of the compound is well-established, there is a significant gap in the publicly

available, experimentally determined quantitative data for key properties such as melting point,

aqueous solubility, and pKa. The provided standard experimental protocols offer a clear path

for researchers to determine these crucial parameters, which are essential for advancing the

study of this compound in the context of drug development. The logical workflow presented can

guide the systematic characterization of this and similar molecules. Further investigation into

the biological activities of (S)-5-aminopiperidin-2-one hydrochloride is warranted to explore

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (S)-5-
Aminopiperidin-2-one Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591980#physicochemical-properties-of-s-5-
aminopiperidin-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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